Cas no 1015078-03-1 (3-methyl-5-Quinolinecarboxaldehyde)

3-methyl-5-Quinolinecarboxaldehyde structure
1015078-03-1 structure
Product Name:3-methyl-5-Quinolinecarboxaldehyde
CAS No:1015078-03-1
MF:C11H9NO
MW:171.195262670517
CID:1096357
PubChem ID:59492344
Update Time:2025-09-22

3-methyl-5-Quinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-Quinolinecarboxaldehyde
    • 3-methylquinoline-5-carbaldehyde
    • 5-Quinolinecarboxaldehyde, 3-methyl-
    • DB-241124
    • SCHEMBL1398173
    • 1015078-03-1
    • SB68599
    • ULYISZWCRLYCFR-UHFFFAOYSA-N
    • Inchi: 1S/C11H9NO/c1-8-5-10-9(7-13)3-2-4-11(10)12-6-8/h2-7H,1H3
    • InChI Key: ULYISZWCRLYCFR-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC2C1=CC(C)=CN=2

Computed Properties

  • Exact Mass: 171.068414g/mol
  • Monoisotopic Mass: 171.068414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 171.19g/mol
  • XLogP3: 2
  • Topological Polar Surface Area: 30Ų

3-methyl-5-Quinolinecarboxaldehyde Pricemore >>

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